Cas no 4558-59-2 (4,6-Dimethoxypyrimidine-5-carbaldehyde)
4558-59-2 structure
Product Name:4,6-Dimethoxypyrimidine-5-carbaldehyde
CAS No:4558-59-2
MF:C7H8N2O3
MW:168.15002155304
MDL:MFCD01912557
CID:1031870
PubChem ID:4436645
Update Time:2025-04-20
4,6-Dimethoxypyrimidine-5-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 4,6-Dimethoxypyrimidine-5-carbaldehyde
- 4,6‐DIMETHOXY‐5‐PYRIMIDINECARBALDEHYDE
- 4,6-Dimethoxy-5-pyrimidinecarboxaldehyde
- 4,6-Dimethoxy-5-formylpyrimidin
- WQGFZQFGVYDFOP-UHFFFAOYSA-N
- 4,6-dimethoxypyrimidin-5-aldehyde
- 4,6-dimethoxypyrimidine-5-aldehyde
- 4,6-dimethoxypyrimidin- 5-aldehyde
- STK946098
- 6282AB
- NE22178
- CM10699
- 4,6-dimethoxypyrimidine-5-carboaldehyde
- ST2405271
- 4,6-DIMETHOXY-5-PYRIMIDINECA
- 4 pound not6-Dimethoxypyrimidine-5-carbaldehyde
- AKOS001445277
- 4558-59-2
- DS-14202
- CS-0186927
- DB-094595
- 4,6-DIMETHOXY-5-PYRIMIDINECARBALDEHYDE
- Z314662032
- MFCD01912557
- SY114174
- SB57252
- F0704-0012
- A872360
- C75227
- SCHEMBL1478136
- DTXSID40403278
- EN300-41271
-
- MDL: MFCD01912557
- Inchi: 1S/C7H8N2O3/c1-11-6-5(3-10)7(12-2)9-4-8-6/h3-4H,1-2H3
- InChI Key: WQGFZQFGVYDFOP-UHFFFAOYSA-N
- SMILES: O(C)C1C(C=O)=C(N=CN=1)OC
Computed Properties
- Exact Mass: 168.05349212g/mol
- Monoisotopic Mass: 168.05349212g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 61.3
- XLogP3: 0.3
Experimental Properties
- Density: 1.240±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 142-143 ºC (water ethanol )
- Solubility: Slightly soluble (9.6 g/l) (25 º C),
4,6-Dimethoxypyrimidine-5-carbaldehyde Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Inert atmosphere,2-8°C
4,6-Dimethoxypyrimidine-5-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D846370-100mg |
4,6-Dimethoxypyrimidine-5-carbaldehyde |
4558-59-2 | 96% | 100mg |
522.00 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-EK061-5g |
4,6-Dimethoxypyrimidine-5-carbaldehyde |
4558-59-2 | 96% | 5g |
8237CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-EK061-250mg |
4,6-Dimethoxypyrimidine-5-carbaldehyde |
4558-59-2 | 96% | 250mg |
910CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-EK061-1g |
4,6-Dimethoxypyrimidine-5-carbaldehyde |
4558-59-2 | 96% | 1g |
2253CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-EK061-100mg |
4,6-Dimethoxypyrimidine-5-carbaldehyde |
4558-59-2 | 96% | 100mg |
497CNY | 2021-05-08 | |
| TRC | D258051-100mg |
4,6-Dimethoxypyrimidine-5-carbaldehyde |
4558-59-2 | 100mg |
$ 70.00 | 2022-06-05 | ||
| TRC | D258051-500mg |
4,6-Dimethoxypyrimidine-5-carbaldehyde |
4558-59-2 | 500mg |
$ 250.00 | 2022-06-05 | ||
| TRC | D258051-1g |
4,6-Dimethoxypyrimidine-5-carbaldehyde |
4558-59-2 | 1g |
$ 390.00 | 2022-06-05 | ||
| Chemenu | CM131941-1g |
4,6-dimethoxypyrimidine-5-carbaldehyde |
4558-59-2 | 96% | 1g |
$234 | 2021-08-05 | |
| Chemenu | CM131941-5g |
4,6-dimethoxypyrimidine-5-carbaldehyde |
4558-59-2 | 96% | 5g |
$701 | 2021-08-05 |
4,6-Dimethoxypyrimidine-5-carbaldehyde Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:4558-59-2)4,6-Dimethoxypyrimidine-5-carbaldehyde
Order Number:A872360
Stock Status:in Stock
Quantity:5.0g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:33
Price ($):194.0
Email:sales@amadischem.com
4,6-Dimethoxypyrimidine-5-carbaldehyde Related Literature
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
4558-59-2 (4,6-Dimethoxypyrimidine-5-carbaldehyde) Related Products
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:4558-59-2)4,6-Dimethoxypyrimidine-5-carbaldehyde
Purity:99%
Quantity:5.0g
Price ($):194.0